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PESTAHIVIN PESTAHIVIN
Brand Name: Vulcanchem
CAS No.: 165754-55-2
VCID: VC0071638
InChI: InChI=1S/C53H84N8O9/c1-14-16-21-35(7)29-41-50(65)58(10)37(9)53(68)70-46(25-20-26-54)49(64)57-42(30-36(8)22-17-15-2)52(67)59(11)44(28-34(5)6)47(62)55-40(27-33(3)4)51(66)60(12)45(48(63)56-41)31-38-32-61(69-13)43-24-19-18-23-39(38)43/h18-19,23-24,32-37,40-42,44-46H,14-17,20-22,25,27-31H2,1-13H3,(H,55,62)(H,56,63)(H,57,64)/t35?,36?,37-,40-,41-,42?,44-,45-,46?/m0/s1
SMILES: CCCCC(C)CC1C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)OC(C(=O)N1)CCC#N)C)C)CC(C)CCCC)CC2=CN(C3=CC=CC=C32)OC)C)CC(C)C)CC(C)C)C
Molecular Formula: C53H84N8O9
Molecular Weight: 977.302

PESTAHIVIN

CAS No.: 165754-55-2

Main Products

VCID: VC0071638

Molecular Formula: C53H84N8O9

Molecular Weight: 977.302

PESTAHIVIN - 165754-55-2

CAS No. 165754-55-2
Product Name PESTAHIVIN
Molecular Formula C53H84N8O9
Molecular Weight 977.302
IUPAC Name 3-[(8S,11S,14S,17S,20S)-14-[(1-methoxyindol-3-yl)methyl]-7,13,19,20-tetramethyl-5,17-bis(2-methylhexyl)-8,11-bis(2-methylpropyl)-3,6,9,12,15,18,21-heptaoxo-1-oxa-4,7,10,13,16,19-hexazacyclohenicos-2-yl]propanenitrile
Standard InChI InChI=1S/C53H84N8O9/c1-14-16-21-35(7)29-41-50(65)58(10)37(9)53(68)70-46(25-20-26-54)49(64)57-42(30-36(8)22-17-15-2)52(67)59(11)44(28-34(5)6)47(62)55-40(27-33(3)4)51(66)60(12)45(48(63)56-41)31-38-32-61(69-13)43-24-19-18-23-39(38)43/h18-19,23-24,32-37,40-42,44-46H,14-17,20-22,25,27-31H2,1-13H3,(H,55,62)(H,56,63)(H,57,64)/t35?,36?,37-,40-,41-,42?,44-,45-,46?/m0/s1
Standard InChIKey AUTCJYDBVLDXJU-PNESTULNSA-N
SMILES CCCCC(C)CC1C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)OC(C(=O)N1)CCC#N)C)C)CC(C)CCCC)CC2=CN(C3=CC=CC=C32)OC)C)CC(C)C)CC(C)C)C
Synonyms PESTAHIVIN
Last Modified Aug 20 2021
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